methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate
Overview
Description
Methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate, also known as (1R,3S)-MCP, is a chiral building block used in the synthesis of various pharmaceuticals and biologically active molecules. The compound has a cyclohexane ring with a hydroxyl group and a carboxylate group attached to it.
Scientific Research Applications
Chemistry and Synthesis
Methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate is involved in various chemical reactions and syntheses. For instance, its dehydration, hydrolysis, acetylation, reduction, and epoxidation have been explored, as well as its involvement in Diels–Alder reactions (Sirat, Thomas, & Tyrrell, 1979). Additionally, the compound's role in the synthesis of stereoisomers of 3-hydroxycyclohexane-1-ones, which are key building blocks in natural product synthesis, highlights its importance in organic chemistry (Zhu et al., 2021).
Photochemistry and Structural Analysis
Research has also been conducted on the photochemistry of related compounds, offering insights into their reaction pathways and products (Anklam, Lau, & Margaretha, 1985). Furthermore, structural studies of similar molecules using NMR spectroscopy have provided detailed information on their conformational behavior, which is crucial for understanding their chemical properties (Arias-Pérez et al., 1995).
Enzymatic Resolution and Synthesis of Stereoisomers
The compound's derivatives have been used in enzymatic resolutions of sec-alcohols in ionic liquids, demonstrating its versatility in stereochemical applications (Lourenço, Monteiro, & Afonso, 2010). The synthesis of specific stereoisomers further underscores the compound's significance in producing enantiomerically pure substances (Raw & Jang, 2000).
Conformational Studies and Reaction Mechanisms
Studies on the conformations of methyl 1-hydroxy-3-methylcyclohexanecarboxylates have shed light on the structural intricacies of these molecules, which is important for understanding their reactivity and interaction with other molecules (Batuev et al., 1959).
properties
IUPAC Name |
methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXQRLBFDJMSRMM-RQJHMYQMSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCC(C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCC[C@@H](C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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